Cas no 700854-33-7 (1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1H-1,3-benzodiazole)

• Product Name: 1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1H-1,3-benzodiazole
• CAS No: 700854-33-7
• Molecular Formula: C₁₅H₁₃ClN₂O₄S
• Molecular Weight: 352.792721509933
• CID: 5331063

1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1H-1,3-benzodiazole Properties

Names and Identifiers

• 1-[(4-chloro-2,5-dimethoxyphenyl)sulfonyl]-1H-benzimidazole
• 1-(4-chloro-2,5-dimethoxyphenyl)sulfonylbenzimidazole
• CBKinase1_005267
• CBKinase1_017667
• Z57705164
• 1-(4-chloro-2,5-dimethoxybenzenesulfonyl)-1H-1,3-benzodiazole

• InChIKey： KWXOIJQTBWAWTR-UHFFFAOYSA-N
• Inchi： 1S/C15H13ClN2O4S/c1-21-13-8-15(14(22-2)7-10(13)16)23(19,20)18-9-17-11-5-3-4-6-12(11)18/h3-9H,1-2H3
• SMILES： ClC1=CC(=C(C=C1OC)S(N1C=NC2C=CC=CC1=2)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Heavy Atom Count: 23
• Complexity: 512
• XLogP3: 3.2
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides